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Compound of Interest

Compound Name: 3'4'-Dimethoxyflavone

Cat. No.: B191118

L  Get Quote

Essential Safety and Handling Guide for 3',4'-

Dimethoxyflavone

This guide provides crucial safety protocols and logistical information for the handling and

disposal of 3',4'-Dimethoxyflavone, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety.

Chemical and Physical Properties

A summary of key quantitative data for 3',4'-Dimethoxyflavone is presented below.

Property Value

CAS Number 4143-62-8[1][2][3]

Molecular Formula C17H1404[2][3]

Molecular Weight 282.29 g/mol [2]

Appearance White to off-white powder
Purity >97%][3]

Solubility Soluble in DMSO (=20 mg/mL)

Storage Temperature

Room temperature (10°C - 25°C)[2]
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Hazard Identification and Safety Information

3',4'-Dimethoxyflavone is classified as acutely toxic if swallowed. It is essential to understand

and mitigate the risks associated with its handling.

Hazard . .
. GHS Pictogram Signal Word Hazard Statement
Classification
Acute Toxicity, Oral H301: Toxic if
GHSO06 Danger
(Category 3) swallowed[2]

Precautionary Statements

A series of precautionary steps must be followed to ensure safe handling.[2]

Category Code Statement

Wash face, hands and any
Prevention P264 exposed skin thoroughly after
handling.[4]

Do not eat, drink or smoke

P270 _ _
when using this product.[5]
Wear protective

P280 gloves/protective clothing/eye

protection/face protection.[2][4]

IF SWALLOWED: Immediately
Response P301 + P310 call a POISON CENTER or
doctor/physician.[2]

Storage P405 Store locked up.[4]

Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[6]
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Operational Plan: Handling and Personal Protective
Equipment (PPE)

Adherence to proper handling procedures and the use of appropriate PPE are the most
effective ways to minimize exposure risk.

Engineering Controls

¢ Ventilation: Always handle 3',4'-Dimethoxyflavone in a well-ventilated area.[4][6] A chemical
fume hood is recommended for procedures that may generate dust.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound:

o Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4] A face
shield should be used in situations where splashing is a risk.[7][8]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves.[4] It is advisable to establish a
regular replacement schedule to ensure gloves are renewed before they are permeated by
the chemical.[9]

o Lab Coat/Gown: A lab coat or protective gown should be worn to prevent skin contact.[4]

o Respiratory Protection: If working outside of a fume hood or if dust generation is likely, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Hygiene Practices

e Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[4]
e Do not eat, drink, or smoke in areas where chemicals are handled.[5]

o Contaminated clothing should be removed and washed before reuse.[4]
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Caption: Workflow for the safe handling of 3',4'-Dimethoxyflavone.
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First Aid Measures

In case of exposure, follow these first aid protocols immediately.[4]

Exposure Route

First Aid Procedure

IF SWALLOWED: Immediately call a POISON

Ingestion CENTER or doctor/physician. Rinse mouth. Do
NOT induce vomiting.[5]
Move victim to fresh air and keep at rest in a
Inhalation comfortable position for breathing. Seek medical

attention if you feel unwell.[4]

Skin Contact

Remove contaminated clothing. Wash skin
immediately with plenty of soap and water for at
least 15 minutes. If irritation persists, seek

medical attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical

advice/attention.[4]

Storage and Disposal Plan

Storage

o Store in a well-ventilated, dry place, keeping the container tightly closed.[4][6]

e The recommended storage temperature is between 10°C and 25°C.[2]

e Store in a locked-up area, inaccessible to unauthorized personnel.[4]

Disposal

e Dispose of 3',4'-Dimethoxyflavone and any contaminated materials (e.g., gloves, weighing

paper) through an approved waste disposal facility.[4][6]
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» Follow all local, state, and federal regulations for hazardous waste disposal. Do not allow the
chemical to enter the environment.

Biological Activity and Research Context

3',4'-Dimethoxyflavone is noted for its biological activities, which include acting as a
competitive antagonist of the Aryl Hydrocarbon Receptor (AhR).[3] This activity inhibits the
AhR-mediated induction of the CYP1A1l enzyme. Its role as an antioxidant, anti-inflammatory,
and neuroprotective agent is also under investigation.[10] Understanding these properties is
crucial for designing experiments and interpreting results, but does not replace the need for
stringent safety measures.
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Caption: Antagonistic effect of 3',4'-Dimethoxyflavone on the AhR pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3',4'-
Dimethoxyflavone]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11217~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2012:59:55~~1%203-Dibromo-2%202-dimethoxypropane~~
https://solutions.covestro.com/-/media/covestro/corporate/productsafetyfirst/resources/selection-of-protective-clothing-mdi-en.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.medchemexpress.com/3-4-dimethoxyflavone.html
https://www.benchchem.com/product/b191118#personal-protective-equipment-for-handling-3-4-dimethoxyflavone
https://www.benchchem.com/product/b191118#personal-protective-equipment-for-handling-3-4-dimethoxyflavone
https://www.benchchem.com/product/b191118#personal-protective-equipment-for-handling-3-4-dimethoxyflavone
https://www.benchchem.com/product/b191118#personal-protective-equipment-for-handling-3-4-dimethoxyflavone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b191118?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

